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Compound Name:
9-Hydroxy-O-senecioyl-8,9-

dihydrooroselol

Cat. No.: B14865680 Get Quote

An In-depth Technical Guide to 9-Hydroxy-O-senecioyl-8,9-dihydrooroselol: Discovery and

History

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the discovery and history of the

natural product 9-Hydroxy-O-senecioyl-8,9-dihydrooroselol, a coumarin derivative. The

information is tailored for researchers, scientists, and professionals in the field of drug

development, with a focus on its isolation, structural elucidation, and physicochemical

properties.

Discovery and Nomenclature
The compound 8(S),9(R)-9-Hydroxy-O-senecioyl-8,9-dihydrooroselol was first reported in a

1970 publication in the journal Acta Chemica Scandinavica. Researchers E. Lemmich, J.

Lemmich, and B. E. Nielsen isolated and characterized this coumarin from the fruits of

Peucedanum oreoselinum (L.) Moench. The stereochemistry was established as 8(S),9(R) in

this seminal work.
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The initial characterization of 9-Hydroxy-O-senecioyl-8,9-dihydrooroselol provided key

quantitative data that were instrumental in determining its structure. These findings are

summarized in the table below.

Property Value Reference

Molecular Formula C₁₉H₂₀O₆ [1]

Melting Point
132-135 °C (from methylene

chloride-petroleum ether)
[1]

Optical Rotation [α]D²⁰ +113° (c 0.6, CH₂OH) [1]

Elemental Analysis

Found: C 66.13%; H 6.00%.

Calculated for C₁₉H₂₀O₆: C

66.27%; H 5.85%

[1]

¹H NMR Spectral Data of the Senecioyl Moiety: The proton nuclear magnetic resonance (¹H

NMR) spectrum provided characteristic signals for the senecioyl group attached to the core

structure.

Protons
Chemical Shift
(δ)

Multiplicity
Coupling
Constant (J)

Reference

gem-dimethyl

(3H)
1.87 doublet ca. 1 cps [1]

gem-dimethyl

(3H)
2.13 doublet ca. 1 cps [1]

vinylic proton

(1H)
5.65 multiplet N/A [1]

Experimental Protocols
The isolation and structural confirmation of 9-Hydroxy-O-senecioyl-8,9-dihydrooroselol
involved a multi-step process, including extraction, chromatographic separation, and chemical

modification.
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Isolation from Peucedanum oreoselinum
The compound was isolated from an extract of the fruits of Peucedanum oreoselinum. The

general workflow for its isolation is as follows:

Extraction: The plant material was extracted to obtain a crude mixture of natural products.

Chromatography: The crude extract was subjected to column chromatography on silica gel.

Elution: A gradient elution system was employed, starting with benzene and gradually adding

ethyl acetate (2-10%).

Crystallization: The fractions containing the target compound were collected and the

compound was crystallized from a solvent mixture of methylene chloride and petroleum

ether.[1]

Structural Confirmation via Acetylation
To confirm the presence of a hydroxyl group and to aid in structural elucidation, 9-Hydroxy-O-
senecioyl-8,9-dihydrooroselol was acetylated.

Reaction: 40 mg of the compound was treated with a mixture of acetic anhydride and

pyridine.[1]

Work-up: The reaction was allowed to proceed at room temperature for 4 hours, after which

the mixture was poured into water and extracted with methylene chloride.[1]

Purification: The organic layer was washed sequentially with 1 N sulfuric acid, sodium

hydrogen carbonate solution, water, and saturated sodium chloride solution. After drying and

evaporation of the solvent, the resulting product was analyzed.[1]

The identity of the acetylation product was confirmed by comparison with a related compound,

which solidified the structural assignment of the parent molecule.[1]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the isolation and characterization of 9-
Hydroxy-O-senecioyl-8,9-dihydrooroselol.
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Caption: Workflow for the isolation and characterization of 9-Hydroxy-O-senecioyl-8,9-
dihydrooroselol.

Conclusion and Future Directions
The discovery of 9-Hydroxy-O-senecioyl-8,9-dihydrooroselol from Peucedanum

oreoselinum in 1970 marked an important contribution to the field of natural product chemistry.

The detailed experimental work provided a solid foundation for the structural understanding of

this coumarin. While the initial research focused on its isolation and characterization, further

studies are warranted to explore its biological activity and potential therapeutic applications.

Professionals in drug development may find this compound to be a valuable starting point for

the design of novel therapeutic agents, given the known diverse biological activities of other

coumarin derivatives. Further screening for its pharmacological profile is a logical next step in

its scientific journey.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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